Cas no 6322-52-7 (2-amino-2-methyldodec-11-enoic acid)

• Product Name: 2-amino-2-methyldodec-11-enoic acid
• CAS No: 6322-52-7
• MF: C₁₃H₂₅NO₂
• MW: 227.343104124069
• CID: 959304
• PubChem ID: 233531
• Update Time: 2025-04-19

2-amino-2-methyldodec-11-enoic acid Chemical and Physical Properties

Names and Identifiers

• 2-amino-2-methyldodec-11-enoic acid
• NSC32108
• DTXSID80283556
• 6322-52-7
• NSC-32108

• Inchi： 1S/C13H25NO2/c1-3-4-5-6-7-8-9-10-11-13(2,14)12(15)16/h3H,1,4-11,14H2,2H3,(H,15,16)
• InChI Key： NIZDOMFZGSADGL-UHFFFAOYSA-N
• SMILES： OC(C(C)(CCCCCCCCC=C)N)=O

Computed Properties

• Exact Mass: 227.18865
• Monoisotopic Mass: 227.189
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 10
• Complexity: 216
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 63.3Ų

Experimental Properties

• Density: 0.96g/cm3
• Boiling Point: 339.8ºC at 760 mmHg
• Flash Point: 159.3ºC
• Refractive Index: 1.478
• PSA: 63.32
• LogP: 3.79550